Cas no 834917-24-7 (3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea)

3-3,5-Bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea is a chiral thiourea derivative with notable applications in asymmetric catalysis and organic synthesis. Its rigid, sterically hindered structure, featuring trifluoromethyl groups and a dimethylamino-substituted diphenylethyl backbone, enhances its efficacy as a hydrogen-bond donor catalyst. The compound exhibits high enantioselectivity in reactions such as Michael additions and Strecker syntheses, owing to its ability to stabilize transition states through non-covalent interactions. Its trifluoromethyl groups improve solubility in organic solvents while contributing to electron-withdrawing effects, further optimizing catalytic performance. This compound is particularly valuable for synthesizing enantiomerically pure intermediates in pharmaceuticals and fine chemicals.
3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea structure
834917-24-7 structure
Product Name:3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea
CAS No:834917-24-7
MF:C25H23F6N3S
MW:511.525645494461
MDL:MFCD28144739
CID:1086009
PubChem ID:11497149
Update Time:2025-06-09

3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1S,2S)-2-(dimethylamino)-1,2-diphenylethyl)thiourea
    • 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1S,2S)-2-(dimethylamino)-1,2-diphenylethyl]thiourea
    • N-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-N'-[(1R,2R)-2-(DIMETHYLAMINO)-1,2-DIPHENYLETHYL]-THIOUREA
    • 3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea
    • N-[3,5-Bis(trifluoromethyl)phenyl]-N′-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]thiourea (ACI)
    • MDL: MFCD28144739
    • Inchi: 1S/C25H23F6N3S/c1-34(2)22(17-11-7-4-8-12-17)21(16-9-5-3-6-10-16)33-23(35)32-20-14-18(24(26,27)28)13-19(15-20)25(29,30)31/h3-15,21-22H,1-2H3,(H2,32,33,35)/t21-,22-/m1/s1
    • InChI Key: KGAOVNMFMGIVJT-FGZHOGPDSA-N
    • SMILES: [C@H](C1C=CC=CC=1)(NC(=S)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)[C@@H](C1C=CC=CC=1)N(C)C

Experimental Properties

  • Boiling Point: 485.8±55.0°C at 760 mmHg

3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea Security Information

3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea Pricemore >>

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3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 24 h, rt
Reference
Bio-inspired Water-Driven Catalytic Enantioselective Protonation
Park, Si Joon; et al, Journal of the American Chemical Society, 2021, 143(6), 2552-2557

Production Method 2

Reaction Conditions
1.1 Reagents: Phthalic anhydride ,  p-Toluenesulfonic acid Solvents: Toluene
1.2 Reagents: Formic acid
1.3 Reagents: Hydrazine
1.4 Solvents: Toluene
Reference
Asymmetric Michael addition of arylthiols to α,β-unsaturated carbonyl compounds catalyzed by bifunctional organocatalysts
Li, Bang-Jing; et al, Synlett, 2005, (4), 603-606

Production Method 3

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: p-Xylene ;  rt; 3 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  overnight, rt
2.1 Reagents: Formic acid Solvents: Water ;  12 h, reflux; reflux → rt
2.2 Reagents: Sodium carbonate Solvents: Water ;  0 °C
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  rt; 6 h, reflux
4.1 Solvents: Tetrahydrofuran ;  0 °C; 24 h, rt
Reference
Bio-inspired Water-Driven Catalytic Enantioselective Protonation
Park, Si Joon; et al, Journal of the American Chemical Society, 2021, 143(6), 2552-2557

Production Method 4

Reaction Conditions
1.1 Solvents: Dichloromethane ;  2 h, rt
Reference
Enantioselective construction of quaternary carbon centre catalyzed by bifunctional organocatalyst
Liu, Tian-Yu; et al, Organic & Biomolecular Chemistry, 2006, 4(11), 2097-2099

Production Method 5

Reaction Conditions
1.1 Solvents: Benzene ;  3 h, rt
Reference
Enantio- and Diastereoselective Michael Reaction of 1,3-Dicarbonyl Compounds to Nitroolefins Catalyzed by a Bifunctional Thiourea
Okino, Tomotaka; et al, Journal of the American Chemical Society, 2005, 127(1), 119-125

Production Method 6

Reaction Conditions
1.1 Solvents: Dichloromethane ;  overnight, rt
Reference
Heterogeneously organocatalytic, enantioselective Friedel-Crafts alkylation of indole with 3,3,3-trifluoropyruvate
Wang, Pei; et al, Heterocycles, 2022, 104(2), 267-274

Production Method 7

Reaction Conditions
1.1 Solvents: Dichloromethane ;  overnight
Reference
Organocatalytic Enantioselective Cross-Aldol Reaction of o-Hydroxyarylketones and Trifluoromethyl Ketones
Wang, Pei; et al, Organic Letters, 2017, 19(10), 2634-2637

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  rt; 6 h, reflux
2.1 Solvents: Tetrahydrofuran ;  0 °C; 24 h, rt
Reference
Bio-inspired Water-Driven Catalytic Enantioselective Protonation
Park, Si Joon; et al, Journal of the American Chemical Society, 2021, 143(6), 2552-2557

Production Method 9

Reaction Conditions
1.1 Reagents: Formic acid Solvents: Water ;  12 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  0 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  rt; 6 h, reflux
3.1 Solvents: Tetrahydrofuran ;  0 °C; 24 h, rt
Reference
Bio-inspired Water-Driven Catalytic Enantioselective Protonation
Park, Si Joon; et al, Journal of the American Chemical Society, 2021, 143(6), 2552-2557

3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea Raw materials

3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea Preparation Products

Additional information on 3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea

Introduction to 3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea (CAS No. 834917-24-7)

The compound 3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea, identified by its CAS number 834917-24-7, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The presence of trifluoromethyl groups and a specialized thiourea moiety enhances its potential as an intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to modulate metabolic stability and binding affinity. The trifluoromethyl substituents in this compound contribute to its lipophilicity and resistance to enzymatic degradation, which are critical factors in pharmaceutical development. Additionally, the dimethylamino group introduces basicity, allowing for interactions with acidic pharmacophores in biological targets. This combination of features positions the compound as a versatile building block for novel therapeutics.

The stereochemistry defined by the (1R,2R) configuration at the diphenylethyl backbone is another key aspect of this molecule. Chirality plays a pivotal role in drug efficacy and selectivity, and the precise arrangement of substituents can significantly influence receptor binding. Preliminary computational studies suggest that this specific conformation may optimize interactions with enzymes or receptors involved in critical biological pathways.

In the context of contemporary pharmaceutical research, thiourea derivatives have garnered attention for their diverse biological activities. The thiourea core is known to exhibit properties such as protease inhibition and anti-inflammatory effects. By integrating it with the aforementioned structural motifs, researchers aim to develop compounds that can address multifaceted therapeutic needs. For instance, inhibitors targeting proteases overexpressed in diseases like cancer or neurodegeneration could benefit from such a design.

The synthesis of this compound involves multi-step organic transformations, including cross-coupling reactions and functional group modifications. Advanced synthetic methodologies, such as palladium-catalyzed coupling and transition-metal-mediated reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical testing and characterization.

From a mechanistic standpoint, the interaction between this compound and biological targets remains an area of active investigation. Initial docking studies have suggested potential binding sites on enzymes relevant to metabolic disorders or infectious diseases. Further experimental validation through enzyme assays or cellular-based assays will be necessary to confirm these interactions and assess their functional significance.

The pharmaceutical industry has shown increasing interest in fluorinated heterocycles due to their improved pharmacokinetic profiles. The structural features of 3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea align well with these trends. Its design incorporates elements that enhance solubility while maintaining bioavailability, which are crucial for successful drug development.

Future directions for this compound include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. The integration of high-throughput screening technologies may accelerate the identification of lead compounds derived from this scaffold.

The broader significance of this work lies in its contribution to the library of pharmacologically relevant molecules available for drug discovery. By providing researchers with innovative building blocks like 3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea, the scientific community gains a valuable tool for addressing unmet medical needs. The compound exemplifies how structural complexity can be leveraged to develop novel therapeutic agents with tailored properties.

In conclusion,3-3,5-bis(trifluoromethyl)phenyl-1-(1R,2R)-2-(dimethylamino)-1,2-diphenylethylthiourea (CAS No. 834917-24-7) represents a compelling example of modern medicinal chemistry innovation. Its unique structural features and potential biological activities make it a noteworthy addition to ongoing research efforts aimed at developing next-generation therapeutics.

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